![molecular formula C15H12N4O2S B5978281 4-{[(3-mercapto-5-phenyl-4H-1,2,4-triazol-4-yl)imino]methyl}-1,3-benzenediol](/img/structure/B5978281.png)
4-{[(3-mercapto-5-phenyl-4H-1,2,4-triazol-4-yl)imino]methyl}-1,3-benzenediol
Description
The compound “4-{[(3-mercapto-5-phenyl-4H-1,2,4-triazol-4-yl)imino]methyl}-1,3-benzenediol” is a unique chemical with the linear formula C15H12N4O2S . It has a molecular weight of 312.352 . This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a 1,2,4-triazole ring, a phenyl ring, and a benzenediol group . The 1H NMR spectrum of similar compounds shows singlet peaks at around 8.12–8.33 and 7.77–7.91 ppm, which are assigned to the 1,2,4-triazole ring .Scientific Research Applications
Pharmacological Applications
1,2,4-Triazoles, including CHEMBL4782876, have been extensively studied for their pharmacological potential. They exhibit a wide range of biological activities:
- Antibacterial Activities : Triazoles are known to possess significant antibacterial properties, making them valuable in the development of new antibiotics .
- Antifungal Activities : This class of compounds is well-recognized for its antifungal efficacy. Many triazole derivatives are key ingredients in antifungal medications like itraconazole and fluconazole .
- Anticancer and Antitumor : The structural framework of triazoles allows for interaction with various biological targets, which is crucial in cancer therapy .
- Anti-inflammatory : Due to their ability to modulate biological pathways, triazoles can be used to develop anti-inflammatory drugs .
- Anticonvulsant Activities : The compound’s ability to affect neural activity makes it a candidate for creating anticonvulsant drugs .
- Antiviral Activities : Triazoles have shown promise in the treatment of viral infections, adding to their pharmacological significance .
- Antitubercular Activities : The fight against tuberculosis has seen the use of triazole derivatives due to their inhibitory effects on mycobacteria .
- Antioxidant Activities : These compounds can act as free radical scavengers, which is important in preventing oxidative stress-related diseases .
Agricultural Applications
Triazoles are used in agriculture to protect crops from fungal diseases and to improve yield:
- Fungicides : They are effective in controlling a wide range of plant pathogens, thereby safeguarding food security .
- Growth Regulators : Some triazole compounds act as plant growth regulators, influencing various developmental processes .
Industrial Applications
The chemical properties of triazoles make them suitable for various industrial applications:
- Corrosion Inhibitors : Triazoles are known to form protective layers on metals, preventing corrosion, which is essential in maintaining the integrity of industrial machinery .
- Dyes and Pigments : Due to their chromophoric nature, triazoles can be used in the synthesis of dyes and pigments for textiles and other materials .
Environmental Applications
Triazoles play a role in environmental protection through:
- Pollutant Removal : They have been utilized in the removal of heavy metals like cadmium from wastewater, aiding in environmental remediation efforts .
Material Science
The structural diversity of triazoles contributes to material science:
- Polymer Synthesis : Triazoles can be incorporated into polymers to enhance their thermal stability and mechanical properties .
Analytical Chemistry
In analytical chemistry, triazoles have unique applications:
- Chemical Sensors : The reactivity of triazoles with various analytes makes them suitable for use in chemical sensors, detecting the presence of specific substances .
Biomedical Research
Triazoles are also significant in biomedical research:
Synthetic Chemistry
Lastly, in synthetic chemistry:
properties
IUPAC Name |
4-[(E)-(2,4-dihydroxyphenyl)methylideneamino]-3-phenyl-1H-1,2,4-triazole-5-thione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N4O2S/c20-12-7-6-11(13(21)8-12)9-16-19-14(17-18-15(19)22)10-4-2-1-3-5-10/h1-9,20-21H,(H,18,22)/b16-9+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MVSQTHLGAZOAJC-CXUHLZMHSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NNC(=S)N2N=CC3=C(C=C(C=C3)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C2=NNC(=S)N2/N=C/C3=C(C=C(C=C3)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-{(E)-[(3-mercapto-5-phenyl-4H-1,2,4-triazol-4-yl)imino]methyl}-1,3-benzenediol | |
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